tert-Butyl 4-(6-bromoquinolin-4-yl)benzylcarbamate

• CAS No.: 1359657-04-7
• Molecular Formula: C21H21BrN2O2
• Molecular Weight: 413.3 g/mol
• IUPAC Name: tert-butyl N-[[4-(6-bromoquinolin-4-yl)phenyl]methyl]carbamate
• InChI: InChI=1S/C21H21BrN2O2/c1-21(2,3)26-20(25)24-13-14-4-6-15(7-5-14)17-10-11-23-19-9-8-16(22)12-18(17)19/h4-12H,13H2,1-3H3,(H,24,25)
• InChI Key: NPSBILGHFIOQHJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC1=CC=C(C=C1)C2=C3C=C(C=CC3=NC=C2)Br

Description

tert-Butyl 4-(6-bromoquinolin-4-yl)benzylcarbamate: is a chemical compound with the molecular formula C21H21BrN2O2 and a molecular weight of 413.30764 g/mol . This compound is characterized by the presence of a quinoline ring substituted with a bromine atom at the 6th position and a benzylcarbamate group at the 4th position . It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of tert-Butyl 4-(6-bromoquinolin-4-yl)benzylcarbamate typically involves the reaction of 6-bromoquinoline with tert-butyl benzylcarbamate under specific conditions . The reaction is usually carried out in the presence of a base such as potassium carbonate and a solvent like dimethylformamide (DMF) at elevated temperatures .

Chemical Reactions Analysis

Types of Reactions: tert-Butyl 4-(6-bromoquinolin-4-yl)benzylcarbamate undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom on the quinoline ring can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction Reactions:

Common Reagents and Conditions:

Substitution Reactions: Common reagents include nucleophiles such as amines or thiols, and the reactions are typically carried out in polar solvents like DMF or DMSO.

Oxidation and Reduction Reactions:

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions with amines can yield quinoline derivatives with various functional groups .

Scientific Research Applications

tert-Butyl 4-(6-bromoquinolin-4-yl)benzylcarbamate has several scientific research applications, including:

Chemistry: It is used as an intermediate in the synthesis of other complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

it is believed to exert its effects through interactions with specific molecular targets and pathways . Further research is needed to elucidate the detailed mechanism of action and identify the molecular targets involved .

Comparison with Similar Compounds

• tert-Butyl 4-(6-bromoquinolin-2-yl)piperazine-1-carboxylate
• tert-Butyl (4-bromoquinolin-6-yl)carbamate

Comparison: tert-Butyl 4-(6-bromoquinolin-4-yl)benzylcarbamate is unique due to its specific substitution pattern on the quinoline ring and the presence of a benzylcarbamate group .